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Compound of Interest

Compound Name: N-(Dithiocarboxy)sarcosine

CAS No.: 40520-03-4

Cat. No.: B1212213

Get Quote

This guide provides a comprehensive, technically-grounded protocol for the synthesis of N-
(Dithiocarboxy)sarcosine. Designed for researchers and professionals in chemical and drug

development, this document moves beyond a simple recitation of steps to elucidate the

underlying chemical principles, ensuring a robust and reproducible methodology. We will

explore the reaction mechanism, detail a validated experimental protocol, and address critical

safety and characterization considerations.

Part 1: The Core Chemistry - Principles and
Mechanism
The synthesis of N-(Dithiocarboxy)sarcosine is a classic example of dithiocarbamate

formation from a secondary amine. Dithiocarbamates are a versatile class of organosulfur

compounds, widely utilized as ligands in coordination chemistry, accelerators in vulcanization,

and as functional motifs in biologically active molecules[1][2].

The core reaction involves the nucleophilic addition of the secondary amine, sarcosine (N-

methylglycine), to the electrophilic carbon atom of carbon disulfide (CS₂). Sarcosine's structure,

featuring both a secondary amine and a carboxylic acid, presents unique considerations.
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The Reaction Mechanism

The synthesis is typically conducted in the presence of a base. The overall transformation can

be described by the following equation[1]:

R₂NH + CS₂ + Base → R₂NCS₂⁻ Base⁺ + H₂O

In the case of sarcosine, the reaction proceeds as follows:

Activation/Deprotonation: While secondary amines are inherently nucleophilic and can react

directly with CS₂, the presence of a base such as sodium hydroxide (NaOH) is crucial for

driving the reaction to completion and forming a stable salt[3][4]. The base serves a dual

purpose: it deprotonates the carboxylic acid group of sarcosine, forming sodium sarcosinate,

and neutralizes the resulting dithiocarbamic acid intermediate to form the final salt.

Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of sarcosine attacks the

electron-deficient carbon atom of carbon disulfide. This forms a zwitterionic intermediate.

Proton Transfer & Salt Formation: The intermediate is unstable and is readily deprotonated

by the base to form the stable dithiocarbamate dianion salt, in this case, the disodium salt of

N-(Dithiocarboxy)sarcosine.

The following diagram illustrates the fundamental steps of the reaction mechanism.
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Caption: Reaction mechanism for the synthesis of N-(Dithiocarboxy)sarcosine salt.
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Part 2: Synthesis Protocol - A Validated Method
This section details a reliable, step-by-step protocol for the synthesis of the disodium salt of N-
(Dithiocarboxy)sarcosine. The procedure is designed for self-validation by incorporating

controls and clear observational cues.

Materials and Equipment
Reagents:

Sarcosine (N-methylglycine), ≥98% purity

Sodium Hydroxide (NaOH), pellets or ≥97% purity

Carbon Disulfide (CS₂), ≥99% purity

Deionized Water

Ethanol or Isopropanol (for precipitation)

Equipment:

Three-neck round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Ice-water bath

Condenser (optional, for longer reaction times)

Standard laboratory glassware (beakers, graduated cylinders)

Buchner funnel and filter paper

Vacuum flask

Quantitative Data
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The following table outlines the molar quantities and amounts for a representative 10 mmol

scale synthesis. Adjust as necessary for your specific requirements.

Reagent Formula
M.W. (
g/mol )

Moles
(mmol)

Equivalents Amount

Sarcosine C₃H₇NO₂ 89.09 10.0 1.0 0.89 g

Sodium

Hydroxide
NaOH 40.00 20.0 2.0 0.80 g

Carbon

Disulfide
CS₂ 76.14 11.0 1.1

0.84 g (0.66

mL)

Deionized

Water
H₂O 18.02 - - 20 mL

Experimental Workflow Diagram
The following diagram provides a high-level overview of the entire experimental process, from

setup to final product isolation.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212213?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

1. Prepare Reagents
Dissolve Sarcosine and NaOH in H₂O

2. Cool Reaction Mixture
(0-5 °C in ice bath)

Ensure complete dissolution

3. Add Carbon Disulfide
(Dropwise via funnel over 30 min)

Maintain vigorous stirring

4. React & Stir
(1-2 hours at 0-5 °C, then 1 hr at RT)

Observe for slight color change

5. Isolate Product
(Precipitate with cold alcohol)

6. Filter & Dry
(Vacuum filtration, dry under vacuum)

End
(Characterize Product)

Click to download full resolution via product page

Caption: Step-by-step experimental workflow for the synthesis protocol.
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Step-by-Step Procedure
CAUTION: This procedure involves highly flammable and toxic carbon disulfide and should be

performed exclusively within a certified chemical fume hood. Appropriate personal protective

equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves, is

mandatory.[5][6]

Preparation of Sarcosinate Solution: In a 100 mL three-neck round-bottom flask equipped

with a magnetic stir bar, dissolve 0.80 g (20.0 mmol) of sodium hydroxide in 20 mL of

deionized water. Once the NaOH has fully dissolved and the solution has cooled, add 0.89 g

(10.0 mmol) of sarcosine. Stir until a clear, homogeneous solution is obtained. This step

forms the sodium salt of sarcosine, enhancing its reactivity.

Cooling: Place the flask in an ice-water bath and stir the solution for 15-20 minutes, allowing

the internal temperature to equilibrate to 0-5 °C. This is a critical step to manage the

exothermic nature of the reaction with carbon disulfide.

Addition of Carbon Disulfide: Transfer 0.66 mL (11.0 mmol) of carbon disulfide into a

dropping funnel. Add the CS₂ dropwise to the vigorously stirred sarcosinate solution over a

period of approximately 30 minutes. Causality: A slow, controlled addition is essential to

dissipate heat effectively and prevent the formation of unwanted byproducts. A slight

yellowing of the solution may be observed.

Reaction: After the addition is complete, continue to stir the reaction mixture in the ice bath

for an additional 1-2 hours. Afterwards, remove the ice bath and allow the mixture to warm to

room temperature, stirring for another hour to ensure the reaction proceeds to completion.

Product Isolation: To the resulting aqueous solution, slowly add 40-50 mL of cold ethanol or

isopropanol while stirring. The disodium salt of N-(Dithiocarboxy)sarcosine is less soluble

in this mixed solvent system and will precipitate out as a pale solid.

Filtration and Drying: Collect the precipitated solid by vacuum filtration using a Buchner

funnel. Wash the solid cake with a small amount of cold ethanol to remove any unreacted

starting materials. Dry the product under vacuum to yield the final compound.

Part 3: Characterization and Quality Control
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Confirmation of the synthesized product's identity and purity is essential. The following

techniques are recommended:

Infrared (IR) Spectroscopy: The IR spectrum provides key diagnostic information. Look for

the disappearance of the N-H stretch from the parent sarcosine and the appearance of a

strong band in the 1470-1500 cm⁻¹ region, characteristic of the C-N "thioureide" bond, which

has significant double-bond character[7]. Additionally, characteristic C=S stretching bands

will appear in the 950-1050 cm⁻¹ range[8].

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy in a

suitable solvent (e.g., D₂O) can confirm the structure. The ¹H NMR will show signals

corresponding to the N-methyl and methylene protons. The ¹³C NMR is particularly useful for

identifying the unique signal of the -NCS₂⁻ carbon, typically found far downfield.

Elemental Analysis: Provides quantitative confirmation of the elemental composition (C, H,

N, S) of the synthesized salt, which can be compared to the calculated theoretical values.

Part 4: Safety Considerations and Best Practices
The primary hazard in this synthesis is carbon disulfide (CS₂). It is a highly toxic, volatile, and

extremely flammable liquid with a very low autoignition temperature (around 90 °C)[5][9].

Handling: Always handle CS₂ in a well-ventilated fume hood. Prevent any contact with hot

surfaces, such as hot plates or steam lines, as this can cause ignition[10].

Fire Safety: Keep a Class B fire extinguisher (e.g., CO₂ or dry chemical) readily accessible.

Ensure all electrical equipment is properly grounded to prevent ignition from static

discharge[11].

Exposure: Inhalation of CS₂ vapors can cause severe health effects, targeting the central

and peripheral nervous systems. Skin contact can cause irritation and burns[10]. Always

wear appropriate PPE.

Waste Disposal: Dispose of all CS₂-containing waste in properly labeled, sealed containers

according to institutional and local environmental regulations. Do not pour down the drain[5].

Conclusion
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The synthesis of N-(Dithiocarboxy)sarcosine is a straightforward and robust procedure based

on the well-established reaction between a secondary amine and carbon disulfide. By carefully

controlling the reaction temperature through slow, dropwise addition of CS₂ into a cooled basic

solution of sarcosine, high yields of the target dithiocarbamate salt can be reliably obtained.

Adherence to strict safety protocols, particularly concerning the handling of carbon disulfide, is

paramount for a safe and successful synthesis. The characterization methods outlined provide

a clear pathway for validating the structure and purity of the final product, making it suitable for

subsequent applications in research and development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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